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carbaldehyde

Cat. No.: B173652 Get Quote

Comparative Analysis of 2-Oxocycloheptane-1-
carbaldehyde and Related Cyclic β-
Ketoaldehydes
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Oxocycloheptane-1-carbaldehyde and its

analogues. Due to the limited availability of direct experimental data for 2-Oxocycloheptane-1-
carbaldehyde, this document leverages data from the well-characterized six-membered ring

analogue, 2-Oxocyclohexanecarbaldehyde, and the five-membered ring analogue, 2-

Oxocyclopentane-1-carbaldehyde, to provide a comprehensive overview for research and

development purposes.

Physicochemical Properties
A comparison of the key physicochemical properties of 2-Oxocycloheptane-1-carbaldehyde
and its analogues is presented in Table 1. The data for 2-Oxocycloheptane-1-carbaldehyde
is predicted, while the data for the cyclohexyl and cyclopentyl analogues is derived from

experimental and computed sources.[1][2]
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Property

2-
Oxocycloheptane-
1-carbaldehyde
(Predicted)

2-
Oxocyclohexaneca
rbaldehyde[1]

2-
Oxocyclopentane-
1-carbaldehyde[2]

Molecular Formula C₈H₁₂O₂ C₇H₁₀O₂ C₆H₈O₂

Molecular Weight 140.18 g/mol 126.15 g/mol 112.13 g/mol

CAS Number Not available 1193-63-1 1192-54-7

IUPAC Name
2-oxocycloheptane-1-

carbaldehyde

2-oxocyclohexane-1-

carbaldehyde

2-oxocyclopentane-1-

carbaldehyde

SMILES O=CC1CCCCC1=O
C1CCC(=O)C(C1)C=

O
C1CC(C(=O)C1)C=O

pKa No data available No data available ~7.04 (Predicted)[2]

Synthesis and Reactivity
The synthesis of cyclic β-ketoaldehydes, such as 2-Oxocycloheptane-1-carbaldehyde,

generally involves the formylation of the corresponding cycloalkanone. A common and

established method is the Claisen condensation of the cycloalkanone with an appropriate

formylating agent, such as ethyl formate, in the presence of a strong base.[3]

The reactivity of these compounds is characterized by the presence of two carbonyl groups—a

ketone and a more reactive aldehyde. This bifunctional nature makes them valuable building

blocks in organic synthesis, allowing for sequential or cascade reactions.[3] Key reactions

include:

Reactions with Nucleophiles: The aldehyde group readily reacts with nucleophiles.[3]

Oxidation: The aldehyde can be selectively oxidized.[3]

Reduction: The compound can be reduced at either or both carbonyl groups depending on

the reducing agent used.[3]
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Condensation Reactions: As 1,3-dicarbonyl equivalents, they participate in various

condensation reactions.[3]

A comparative summary of the reactivity of these cyclic β-ketoaldehydes is presented in Table

2.

Reaction Type

2-
Oxocycloheptane-
1-carbaldehyde
(Predicted)

2-
Oxocyclohexaneca
rbaldehyde[3]

2-
Oxocyclopentane-
1-carbaldehyde

Nucleophilic Addition

at Aldehyde
Highly reactive Highly reactive Highly reactive

Enolate Formation Possible at C1 and C3 Possible at C1 and C3 Possible at C1 and C3

Aldol Condensation

Prone to

intramolecular and

intermolecular

reactions

Prone to

intramolecular and

intermolecular

reactions

Prone to

intramolecular and

intermolecular

reactions

Michael Addition
Can act as a Michael

acceptor

Can act as a Michael

acceptor

Can act as a Michael

acceptor

Experimental Protocols
While specific experimental protocols for 2-Oxocycloheptane-1-carbaldehyde are not readily

available, a general procedure for the synthesis of its analogue, 2-

Oxocyclohexanecarbaldehyde, via formylation of cyclohexanone is described below. This

protocol can be adapted for the synthesis of other cyclic β-ketoaldehydes.

General Synthesis of 2-Oxocyclohexanecarbaldehyde:

Preparation of the Enolate: Cyclohexanone is treated with a strong base, such as sodium

ethoxide or sodium hydride, in an aprotic solvent like diethyl ether or THF to form the

corresponding enolate.
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Formylation: The enolate solution is then reacted with a formylating agent, typically ethyl

formate, at a low temperature.

Workup: The reaction mixture is quenched with an acid, and the product is extracted with an

organic solvent.

Purification: The crude product is purified by distillation or chromatography to yield 2-

Oxocyclohexanecarbaldehyde.

Visualizing Synthetic and Analytical Workflows
To aid in the understanding of the synthesis and analysis of these compounds, the following

diagrams are provided.

Cycloalkanone

Formylation
Reaction

Strong Base
(e.g., NaOEt)

Formylating Agent
(e.g., Ethyl Formate)

Acidic
Workup Extraction Purification

(Distillation/Chromatography)
2-Oxo-cycloalkane-

1-carbaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-oxo-cycloalkane-1-carbaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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